Cas no 2228573-78-0 (2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine
• CAS No: 2228573-78-0
• MF: C₁₃H₁₁F₂NS
• MW: 251.294948816299
• CID: 6509061
• PubChem ID: 165639737
• Update Time: 2025-05-19

2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine
• 2228573-78-0
• EN300-1876793

• Inchi： 1S/C13H11F2NS/c14-13(15)8-12(13,16)11-7-6-10(17-11)9-4-2-1-3-5-9/h1-7H,8,16H2
• InChI Key： YSSMEXDHSWGTHP-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C1(CC1(F)F)N

Computed Properties

• Exact Mass: 251.05802685g/mol
• Monoisotopic Mass: 251.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine

Introduction to 2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine (CAS No. 2228573-78-0)

2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine, with the CAS number 2228573-78-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of fluorinated cyclopropanamines, which have shown promising applications in various therapeutic areas, including neurology and oncology.

The chemical structure of 2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine is characterized by a cyclopropane ring substituted with two fluorine atoms and a 5-phenylthiophenyl group. The presence of these functional groups imparts distinct physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of the compound, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine in modulating various biological targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against serotonin receptors, particularly the 5-HT₇ receptor. This activity suggests its potential utility in treating neuropsychiatric disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, 2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound can inhibit the growth of certain types of cancer cells by targeting specific signaling pathways. The mechanism of action involves the modulation of protein kinases and transcription factors, which are key regulators of cell proliferation and survival.

The synthetic route for 2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine has been well-documented in the literature. The process typically involves a series of multistep reactions, including nucleophilic substitution, cyclization, and fluorination steps. The efficiency and scalability of this synthetic pathway make it suitable for large-scale production, which is essential for preclinical and clinical studies.

In preclinical studies, 2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential therapeutic applications of 2,2-difluoro-1-(5-phenylthiophen-2-yl)cyclopropan-1-amine are not limited to neuropsychiatric disorders and cancer. Emerging research suggests that this compound may also have utility in other areas such as pain management and inflammation. For example, a recent study published in the Journal of Pharmacology and Experimental Therapeutics found that 2,2-difluoro-1-(5-phenylthiophen-2-y)cyclopropanamine-based derivatives can effectively reduce pain responses in rodent models of neuropathic pain.

In conclusion, 2,2-difluoro-1-(5 phenylthiophen 2 yl)cyclopropan 1 amine (CAS No. 228573 78 0) represents an exciting new frontier in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to elucidate its full potential and optimize its use in clinical settings.